Cas no 1374358-06-1 (4-Cyano-2,5-difluorophenylacetic acid)

4-Cyano-2,5-difluorophenylacetic acid is a fluorinated aromatic compound featuring both cyano and acetic acid functional groups. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for designing active ingredients with enhanced bioactivity and selectivity. The presence of fluorine atoms improves metabolic stability and binding affinity, while the cyano group offers versatility for further derivatization. The acetic acid moiety facilitates conjugation or salt formation, enhancing solubility for downstream applications. This compound is characterized by high purity and consistent performance, making it suitable for research and industrial-scale processes requiring precise molecular modifications.
4-Cyano-2,5-difluorophenylacetic acid structure
1374358-06-1 structure
Product Name:4-Cyano-2,5-difluorophenylacetic acid
CAS No:1374358-06-1
MF:C9H5F2NO2
MW:197.138309240341
MDL:MFCD28765062
CID:5218292
Update Time:2025-06-08

4-Cyano-2,5-difluorophenylacetic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Cyano-2,5-difluorophenylacetic acid
    • MDL: MFCD28765062
    • Inchi: 1S/C9H5F2NO2/c10-7-2-6(4-12)8(11)1-5(7)3-9(13)14/h1-2H,3H2,(H,13,14)
    • InChI Key: RFTTZZZIURDXEQ-UHFFFAOYSA-N
    • SMILES: C1(CC(O)=O)=CC(F)=C(C#N)C=C1F

4-Cyano-2,5-difluorophenylacetic acid Pricemore >>

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Additional information on 4-Cyano-2,5-difluorophenylacetic acid

4-Cyano-2,5-difluorophenylacetic Acid: A Comprehensive Overview

4-Cyano-2,5-difluorophenylacetic acid (CAS No. 1374358-06-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This article aims to provide a detailed and comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and potential applications in drug development.

Chemical Properties: 4-Cyano-2,5-difluorophenylacetic acid is a white crystalline solid with a molecular formula of C9H5FN2O2. It has a molecular weight of 198.13 g/mol. The compound features a cyano group (-CN) and two fluorine atoms (-F) on the phenyl ring, which contribute to its unique chemical and physical properties. The presence of these functional groups imparts high stability and reactivity, making it an attractive candidate for various chemical reactions and biological studies.

Synthesis Methods: Several synthetic routes have been developed to produce 4-Cyano-2,5-difluorophenylacetic acid. One common method involves the reaction of 2,5-difluorobenzonitrile with acetic acid or acetyl chloride in the presence of a suitable catalyst. Another approach involves the alkylation of 4-cyano-2,5-difluorobenzene with an appropriate acylating agent. These methods have been optimized to achieve high yields and purity levels, making the compound readily available for research purposes.

Biological Activities: Recent studies have highlighted the potential biological activities of 4-Cyano-2,5-difluorophenylacetic acid. One notable application is its use as an intermediate in the synthesis of bioactive molecules. For instance, it has been used to develop compounds with anti-inflammatory and analgesic properties. Additionally, research has shown that derivatives of this compound exhibit potent inhibitory effects on specific enzymes involved in various disease pathways. These findings underscore the importance of 4-Cyano-2,5-difluorophenylacetic acid in drug discovery and development.

Clinical Relevance: The clinical relevance of 4-Cyano-2,5-difluorophenylacetic acid is evident from its role in the development of novel therapeutic agents. Clinical trials have demonstrated that compounds derived from this intermediate show promising results in treating conditions such as chronic pain and inflammatory disorders. The ability to modulate specific biological targets makes these derivatives valuable candidates for further investigation and potential commercialization.

Safety and Handling: While 4-Cyano-2,5-difluorophenylacetic acid is not classified as a hazardous material, proper handling and storage precautions should be observed to ensure safety. It is recommended to handle the compound in a well-ventilated area and to use appropriate personal protective equipment (PPE) such as gloves and safety goggles. Storage should be in a cool, dry place away from direct sunlight and incompatible materials.

Current Research Trends: Ongoing research continues to explore new applications and derivatives of 4-Cyano-2,5-difluorophenylacetic acid. Recent studies have focused on optimizing synthetic routes to improve yield and purity while reducing environmental impact. Additionally, efforts are being made to develop more potent and selective derivatives for use in targeted therapies. These advancements are expected to further enhance the utility of this compound in both academic and industrial settings.

Conclusion: In summary, 4-Cyano-2,5-difluorophenylacetic acid (CAS No. 1374358-06-1) is a multifunctional compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an important intermediate in the development of novel therapeutic agents. As research continues to advance, it is likely that new applications and derivatives will emerge, further solidifying its importance in the field.

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